C17 Sphingosine
C17 Sphingosine
C17 sphingosine is a sphingoid that is the C17 analogue of sphingosine. It is an aminodiol and a sphingoid. It is a conjugate base of a C17 sphingosine(1+).
Brand Name:
Vulcanchem
CAS No.:
6918-48-5
VCID:
VC21193815
InChI:
InChI=1S/C17H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(20)16(18)15-19/h13-14,16-17,19-20H,2-12,15,18H2,1H3/b14-13+/t16-,17+/m0/s1
SMILES:
CCCCCCCCCCCCC=CC(C(CO)N)O
Molecular Formula:
C17H35NO2
Molecular Weight:
285.5 g/mol
C17 Sphingosine
CAS No.: 6918-48-5
Cat. No.: VC21193815
Molecular Formula: C17H35NO2
Molecular Weight: 285.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | C17 sphingosine is a sphingoid that is the C17 analogue of sphingosine. It is an aminodiol and a sphingoid. It is a conjugate base of a C17 sphingosine(1+). |
|---|---|
| CAS No. | 6918-48-5 |
| Molecular Formula | C17H35NO2 |
| Molecular Weight | 285.5 g/mol |
| IUPAC Name | (E,2S,3R)-2-aminoheptadec-4-ene-1,3-diol |
| Standard InChI | InChI=1S/C17H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(20)16(18)15-19/h13-14,16-17,19-20H,2-12,15,18H2,1H3/b14-13+/t16-,17+/m0/s1 |
| Standard InChI Key | RBEJCQPPFCKTRZ-LHMZYYNSSA-N |
| Isomeric SMILES | CCCCCCCCCCCC/C=C/[C@H]([C@H](CO)N)O |
| SMILES | CCCCCCCCCCCCC=CC(C(CO)N)O |
| Canonical SMILES | CCCCCCCCCCCCC=CC(C(CO)N)O |
| Appearance | Unit:5 mgSolvent:nonePurity:98+%Physical solid |
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